Cas no 211245-56-6 (2-Methylsulfanyl-4-phenylamino-pyrimidine-5-carbaldehyde)

• Product Name: 2-Methylsulfanyl-4-phenylamino-pyrimidine-5-carbaldehyde
• CAS No: 211245-56-6
• MF: C₁₂H₁₁N₃OS
• MW: 245.300240755081
• MDL: MFCD04115118
• CID: 911160
• Update Time: 2025-04-19

2-Methylsulfanyl-4-phenylamino-pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-(phenylamino)pyrimidine-5-carbaldehyde
• 2-Methylsulfanyl-4-phenylamino-pyrimidine-5-carbaldehyde
• 4-anilino-2-methylsulfanylpyrimidine-5-carbaldehyde
• ETHYL 2-AMINO-4-METHYLOXAZOLE-5-CARBOXYLATE
• 2-methanesulfanyl-4-phenylamino-pyrimidine-5-carboxaldehyde
• 4-phenylamino-2-methylthiopyrimidine-5-carboxaldehyde

• MDL： MFCD04115118
• Inchi： 1S/C12H11N3OS/c1-17-12-13-7-9(8-16)11(15-12)14-10-5-3-2-4-6-10/h2-8H,1H3,(H,13,14,15)
• InChI Key： DSFJGNWTXFPBDB-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=O)C(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.06200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 80.18000
• LogP: 2.82760